N-[(5-isopropyl-1,2,4-oxadiazol-3-yl)methyl]-6-[(4-methylbenzyl)amino]nicotinamide

• IUPAC Name: 6-[(4-methylphenyl)methylamino]-N-[(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H23N5O2/c1-13(2)20-24-18(25-27-20)12-23-19(26)16-8-9-17(22-11-16)21-10-15-6-4-14(3)5-7-15/h4-9,11,13H,10,12H2,1-3H3,(H,21,22)(H,23,26)
• InChI Key: NAMVGSMHKGTDEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC2=NC=C(C=C2)C(=O)NCC3=NOC(=N3)C(C)C
• Molecular Formula: C20H23N5O2
• Molecular Weight: 365.4 g/mol

Description

1,2,4-Oxadiazole derivatives are a class of five-membered aromatic heterocyclic compounds that are widely used in pharmaceutical chemistry, materials chemistry, and organic synthesis. They are known to exhibit a broad spectrum of biological activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazole derivatives often involves the reaction of an acid with a semicarbazide in the presence of phosphorus oxychloride.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazole derivatives is characterized by a five-membered ring containing three heteroatoms, two of which are nitrogen and one is oxygen.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazole derivatives are diverse and depend on the specific substituents present on the oxadiazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazole derivatives can vary widely depending on their specific structure. For example, they generally exist as solids.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazole derivatives can vary widely depending on their specific structure and the target they interact with. For example, some 1,2,4-oxadiazole derivatives have been found to exhibit significant acetylcholinesterase inhibitory activity, which makes them potential drug candidates for the treatment of Alzheimer’s disease.

Safety and Hazards

The safety and hazards associated with 1,2,4-oxadiazole derivatives can vary widely depending on their specific structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds.

Future Directions

The future research directions in the field of 1,2,4-oxadiazole derivatives are likely to focus on the design and synthesis of new derivatives with improved biological activity and lower toxicity. This includes the exploration of different substituents and the development of more efficient synthesis methods.